Cas no 71735-36-9 (Naphtho[1,8-cd]-1,2-oxathiole-5-sulfonicacid, 2,2-dioxide)

• Product Name: Naphtho[1,8-cd]-1,2-oxathiole-5-sulfonicacid, 2,2-dioxide
• CAS No: 71735-36-9
• MF: C₁₀H₆O₆S₂
• MW: 286.281040668488
• CID: 570046
• PubChem ID: 44150062
• Update Time: 2025-04-19

Naphtho[1,8-cd]-1,2-oxathiole-5-sulfonicacid, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,8-cd]-1,2-oxathiole-5-sulfonicacid, 2,2-dioxide
• Naphth(1,8-cd)-1,2-oxathiole-5-sulphonic acid 2,2-dioxide
• 2,2-dioxo-2λ6-naphth[1,8-cd][1,2]oxathiol-5-sulfonic acid
• naphth[1,8-cd]-1,2-oxathiole-5-sulphonic acid 2,2-dioxide
• DTXSID50221960
• NS00062215
• EINECS 275-948-3
• 71735-36-9

• Inchi： 1S/C10H6O6S2/c11-17(12,13)8-4-5-9-10-6(8)2-1-3-7(10)16-18(9,14)15/h1-5H,(H,11,12,13)
• InChI Key： NXJNYTLKBYZZQF-UHFFFAOYSA-N
• SMILES： S1(C2=CC=C(C3=CC=CC(=C23)O1)S(=O)(=O)O)(=O)=O

Computed Properties

• Exact Mass: 285.96058
• Monoisotopic Mass: 285.96058025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 97.74